Molecular Weight Difference vs. Primary Amide
3-Amino-3-(3-chlorophenyl)-N-methylpropanamide exhibits a molecular weight of 212.67 g/mol (C10H13ClN2O) [1], which is 14 Da greater than the corresponding primary amide analog 3-amino-3-(3-chlorophenyl)propanamide (MW 198.65 g/mol, C9H11ClN2O) . This mass difference corresponds to the N-methyl substitution, which eliminates one hydrogen-bond donor site relative to the primary amide, reducing polarity and total polar surface area. The presence of the N-methyl group also alters the compound's chromatographic retention behavior and metabolic vulnerability to amidase-mediated hydrolysis. This differentiation is material for researchers designing compounds with modulated hydrogen-bonding capacity or seeking to reduce metabolic clearance via N-methyl capping.
| Evidence Dimension | Molecular Weight |
|---|---|
| Target Compound Data | 212.67 g/mol |
| Comparator Or Baseline | 3-Amino-3-(3-chlorophenyl)propanamide: 198.65 g/mol |
| Quantified Difference | +14 Da (7.1% increase) |
| Conditions | Calculated from molecular formula; C10H13ClN2O vs C9H11ClN2O |
Why This Matters
The 14 Da mass difference and altered hydrogen-bonding profile affect chromatographic retention, metabolic stability, and target binding kinetics, rendering the compounds non-interchangeable in medicinal chemistry workflows.
- [1] Chemsrc. 3-Amino-3-(3-chlorophenyl)-N-methylpropanamide. CAS 1226181-89-0. Molecular Weight: 212.67 g/mol. https://m.chemsrc.com View Source
